6-Methyl-4-(pyrimidin-5-yloxy)picolinic acid

• Molecular Formula: C11H9N3O3
• Molecular Weight: 231.21 g/mol
• IUPAC Name: 6-methyl-4-pyrimidin-5-yloxypyridine-2-carboxylic acid
• InChI: InChI=1S/C11H9N3O3/c1-7-2-8(3-10(14-7)11(15)16)17-9-4-12-6-13-5-9/h2-6H,1H3,(H,15,16)
• InChI Key: ZVYHCXSXMBGQGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=N1)C(=O)O)OC2=CN=CN=C2

Description

6-Methyl-4-(pyrimidin-5-yloxy)picolinic acid is a useful research compound. Its molecular formula is C11H9N3O3 and its molecular weight is 231.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-methyl-4-(pyrimidin-5-yloxy)picolinonitrile (4.31 g, 20.3 mmol, 1.00 eq) was dissolved in dioxane (90 mL), and 2N NaOH (45 mL) was added. The mixture was refluxed for 18 h and after cooling the reaction was neutralized with 2N HCl (45 mL). The water and solvent were removed in vacuo and the crude reaction was dissolved in 10% MeOH/CH2Cl2. The undissolved salt was filtered off and the solvents were removed in vacuo to afford 4.65 g (99%) of the title compound as a white solid which was used without further purification.